
1-(2-Chloroethyl)cyclohexan-1-ol toxicity and
handling precautions

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: 1-(2-Chloroethyl)cyclohexan-1-ol

CAS No.: 40894-07-3

Cat. No.: B13205078

Get Quote

Technical Whitepaper: 1-(2-
Chloroethyl)cyclohexan-1-ol
Toxicity Profile, Chemical Reactivity, and Handling Protocols

Executive Summary
1-(2-Chloroethyl)cyclohexan-1-ol (CAS: 1073-61-6 for the cyclohexane derivative; specific

alcohol often custom synthesized) is a bifunctional building block featuring a tertiary alcohol

and a primary alkyl chloride. While structurally related to the highly toxic 2-chloroethanol, its

lipophilicity and steric bulk alter its toxicokinetic profile.

Critical Hazard: The molecule possesses a latent capacity for intramolecular cyclization under

basic or physiological conditions to form 1-oxaspiro[3.5]nonane (a spiro-oxetane). This strained

ether acts as a reactive alkylating agent, posing genotoxic and cytotoxic risks distinct from

simple alkyl halides.
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Chemical Profile & Physicochemical Properties[1][2]
[3][4]

Property
Value
(Experimental/Predicted)

Relevance to Safety

Molecular Formula --

Molecular Weight 162.66 g/mol

Moderate volatility; inhalation

risk exists but is lower than 2-

chloroethanol.

Boiling Point ~105-110 °C (at 15 mmHg)
Requires vacuum distillation;

thermal instability risk.

LogP ~2.1 (Predicted)
High Lipophilicity. Rapid

dermal absorption expected.

Reactivity Class -Chlorohydrin

Precursor to spiro-oxetanes;

susceptible to nucleophilic

attack.

Physical State Colorless viscous liquid
Difficult to detect on gloves

visually.

Toxicological Mechanisms & Hazards[5]
The Spiro-Oxetane Alkylation Pathway
Unlike simple alkyl chlorides, 1-(2-chloroethyl)cyclohexan-1-ol is a "spring-loaded"

electrophile. Under physiological pH (or basic workup conditions), the tertiary hydroxyl group

can deprotonate. The resulting alkoxide acts as an intramolecular nucleophile, displacing the

terminal chloride to form a strained spiro-oxetane.

Mechanism: Intramolecular

substitution.

Consequence: The resulting oxetane is an alkylating agent capable of binding to DNA (N7-

guanine) or proteins, leading to potential mutagenicity and cytotoxicity.
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Metabolic Activation (Bioactivation)
Similar to 2-chloroethanol, the primary alkyl chloride moiety can undergo oxidative

dechlorination in the liver:

Oxidation: Cytochrome P450 enzymes may oxidize the terminal carbon (after hydrolysis) or

the cyclohexane ring.

Aldehyde Formation: Potential formation of chloroacetaldehyde-like metabolites if the side

chain is cleaved, which are known neurotoxins and cardiotoxins.

Acute Toxicity Classification (Estimated)
Oral: Category 4 (Harmful). Expected

500–2000 mg/kg (Rat).

Dermal: Category 3 (Toxic). High lipophilicity facilitates systemic entry.

Inhalation: Category 4. Mucosal irritant.

Visualizing the Hazard Pathways
The following diagram illustrates the dual reactivity pathways that dictate both the synthetic

utility and the toxicity of the compound.
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Figure 1: Divergent reactivity pathways. The formation of the spiro-oxetane (red) represents the

primary genotoxic risk, while controlled substitution (green) leads to desired pharmaceutical

intermediates.

Safe Handling Protocols (SOP)
Engineering Controls

Containment: All weighing and transfers must be performed in a certified chemical fume

hood.

Inert Atmosphere: Store and handle under Nitrogen (

) or Argon. Moisture absorption can accelerate hydrolysis and HCl release.

Personal Protective Equipment (PPE) Matrix
Standard nitrile gloves are insufficient for prolonged contact with chlorinated solvents/alcohols

due to permeation.

PPE Component Specification Rationale

Gloves (Primary)
Silver Shield / Laminate

(0.07mm)

Impermeable to small

chlorinated molecules.

Gloves (Secondary) Nitrile (Disposable)
Over-glove for dexterity and

mechanical protection.

Respiratory
Full-face respirator with OV/AG

cartridges

Required if working outside a

hood (e.g., spill cleanup).

Protects against organic

vapors and acid gas (HCl).

Body
Tyvek Lab Coat + Chemical

Apron

Prevents dermal absorption via

clothing wicking.

Reaction Safety: Preventing Runaway Cyclization
When synthesizing or using this compound:
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Temperature Control: Maintain reaction temperatures < 50°C unless necessary. High heat

accelerates the intramolecular cyclization.

Base Addition: Add bases (e.g.,

,

) slowly at 0°C. The exotherm from deprotonation can trigger immediate oxetane formation
and potential polymerization.

Quenching: Always quench reactions with a mild acid (e.g.,

) to neutralize alkoxides immediately, preventing "post-reaction" cyclization during workup.

Emergency Response & Decontamination
Exposure Response

Skin Contact:

Immediate Action: Drench with water for 5 minutes.

Lipophilic Wash: Wash with PEG-400 (Polyethylene Glycol) or a soap/water slurry. Water

alone is inefficient due to the compound's lipophilicity.

Observation: Monitor for delayed erythema (redness) which may appear 12-24 hours post-

exposure.

Eye Contact: Irrigate with saline/water for 15 minutes. Seek ophthalmologist support

immediately (corneal opacity risk).

Spill Management
Absorbent: Use vermiculite or activated carbon mats.

Neutralization: Do NOT use strong bases (NaOH) to clean spills, as this will generate the

more volatile and toxic spiro-oxetane. Use a dilute surfactant solution.

Waste Disposal
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Classification: Halogenated Organic Waste.

Treatment: High-temperature incineration (>1100°C) with scrubber for HCl gas.

Prohibition: Do not mix with acidic waste streams (potential for alkyl chloride hydrolysis) or

basic waste streams (oxetane formation).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b13205078/docs?utm_src=pdf-body#1-2-chloroethyl-cyclohexan-1-ol-toxicity-and-handling-precautions
https://pubchem.ncbi.nlm.nih.gov/compound/55301238
https://ntp.niehs.nih.gov/
https://www.benchchem.com/product/b13205078/docs#1-2-chloroethyl-cyclohexan-1-ol-toxicity-and-handling-precautions
https://www.benchchem.com/product/b13205078/docs#1-2-chloroethyl-cyclohexan-1-ol-toxicity-and-handling-precautions
https://www.benchchem.com/product/b13205078/docs#1-2-chloroethyl-cyclohexan-1-ol-toxicity-and-handling-precautions
https://www.benchchem.com/product/b13205078/docs#1-2-chloroethyl-cyclohexan-1-ol-toxicity-and-handling-precautions
https://www.benchchem.com/product/b13205078?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13205078?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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